GC376

Specification

• Description: GC376 is an inhibitor of 3C- and 3C-like proteases. It inhibits recombinant poliovirus, foot and mouth disease virus (FMDV), and human rhinovirus (HRV) 3C proteases (IC50s = 1.77, 1.16, and 0.2 µM, respectively). GC376 also inhibits recombinant Norwalk virus, MD145 virus, transmissible gastroenteritis virus (TGEV), and severe acute respiratory syndrome coronavirus (SARS-CoV) 3C-like proteases (IC50s = 0.49, 0.96, 0.82 and 4.35 µM, respectively). It reduces the cytopathic effect of SARS-CoV-2 in infected Vero E6 cells (EC50 = 3.37 µM). GC376 also reduces liver viral titers by 9.86- and 21.99-fold in a model of murine hepatitis virus (MHV A59) infection when administered at doses of 50 and 100 mg/kg per day, respectively.; GC376 is a 3CLpro inhibitor (3C-like protease inhibitor). GC376 showed promise in treating cats with certain presentations of FIP and has opened the door to targeted antiviral drug therapy.
• CAS No.: 1416992-39-6
• Molecular Formula: C21H30N3NaO8S
• Molecular Weight: 507.5 g/mol
• IUPAC Name: sodium;(2S)-1-hydroxy-2-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-3-(2-oxopyrrolidin-3-yl)propane-1-sulfonate
• Standard InChI: InChI=1S/C21H31N3O8S.Na/c1-13(2)10-16(24-21(28)32-12-14-6-4-3-5-7-14)19(26)23-17(20(27)33(29,30)31)11-15-8-9-22-18(15)25;/h3-7,13,15-17,20,27H,8-12H2,1-2H3,(H,22,25)(H,23,26)(H,24,28)(H,29,30,31);/q;+1/p-1/t15?,16-,17-,20?;/m0./s1
• Standard InChI Key: BSPJDKCMFIPBAW-JPBGFCRCSA-M
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC1CCNC1=O)C(O)S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2.[Na+]
• SMILES: CC(C)CC(C(=O)NC(CC1CCNC1=O)C(O)S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2.[Na+]
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1CCNC1=O)C(O)S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2.[Na+]
• Appearance: Solid powder